8-methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C15H12N2O4S/c1-8-7-22-15(16-8)17-13(18)10-6-9-4-3-5-11(20-2)12(9)21-14(10)19/h3-7H,1-2H3,(H,16,17,18)
• InChI Key: POIRUCDDEKPQOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O
• Molecular Formula: C15H12N2O4S
• Molecular Weight: 316.3 g/mol

Description

“8-methoxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide” is a chemical compound with the molecular formula C15H12N2O4S. It’s used for proteomics research.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Novel Derivatives : This compound has been utilized in the synthesis of novel derivatives, such as N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide derivatives. These derivatives were synthesized through a solvent-free reaction and screened for antimicrobial, antifungal, and antimalarial activity (Shah, Patel, Rajani, & Karia, 2016).

• Properties of 3-Substituted Chromen-2-ones : The compound has been used in the condensation of salicylaldehyde with CH acids, leading to the formation of 3-substituted chromen-2-ones. Their properties were studied, and the structures of several related compounds were determined (Dyachenko, Dyachenko, Dorovatovsky, Khrustalev, & Nenaidenko, 2020).

• Microwave-Assisted Synthesis : Utilizing microwave irradiation, a rapid synthesis method for 2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide derivatives was developed. These compounds, incorporating the target molecule, showed significant antibacterial and antifungal activities (Raval, Naik, & Desai, 2012).

Chemosensor Development

• Cyanide Anion Detection : Certain derivatives, such as N-(benzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide, have been synthesized as chemosensors for cyanide anions. These compounds exhibited color changes and fluorescence responses, making them useful in anion detection (Wang, Liu, Guan, Cao, Chen, Shan, Wu, & Xu, 2015).

Antibacterial and Antimicrobial Studies

• Antibacterial Effects : Research has been conducted on the antibacterial effects of synthesized derivatives of the compound. These derivatives have shown high levels of bacteriostatic and bactericidal activity against various bacterial strains (Behrami & Dobroshi, 2019).

• Microbial Activity of Derivatives : Novel derivatives, such as 3-methyl-2-pyrazolin-5-one, have been synthesized and tested for their antibacterial and antifungal activities. Some compounds have shown promising results compared to reference drugs (Mostafa, El-Salam, & Alothman, 2013).

Anticancer Research

• Potential Anticancer Agents : Synthesis and molecular docking studies have been conducted on thiazoles and thiadiazoles incorporating the pyranochromene moiety derived from the compound. These studies aimed to develop potent anticancer agents, with some compounds showing significant activity (Gomha, Abdelhamid, Kandil, Kandeel, & Abdelrehem, 2018).